Cas no 16519-68-9 (2,6-Diethylcyclohexanone)

• Product Name: 2,6-Diethylcyclohexanone
• CAS No: 16519-68-9
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• MDL: MFCD07780472
• CID: 2658499
• PubChem ID: 543469
• Update Time: 2025-10-18

2,6-Diethylcyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2,6-diethylcyclohexan-1-one
• 2,6-Diethylcyclohexanone
• Cyclohexanone, 2,6-diethyl-
• CATGMLRVPMQRJQ-UHFFFAOYSA-N
• 2,6-Diethyl-cyclohexanone

• MDL： MFCD07780472
• Inchi： 1S/C10H18O/c1-3-8-6-5-7-9(4-2)10(8)11/h8-9H,3-7H2,1-2H3
• InChI Key： CATGMLRVPMQRJQ-UHFFFAOYSA-N
• SMILES： O=C1C(CC)CCCC1CC

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,6-Diethylcyclohexanone

2,6-Diethylcyclohexanone: A Comprehensive Overview

2,6-Diethylcyclohexanone, also known by its CAS number 16519-68-9, is a versatile organic compound with significant applications in various industries. This compound belongs to the class of cyclohexanones, which are cyclic ketones with a six-membered ring structure. The presence of two ethyl groups at the 2 and 6 positions of the cyclohexane ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular formula of 2,6-Diethylcyclohexanone is C₁₀H₁₈O, and its molecular weight is approximately 154.24 g/mol. The compound is characterized by its pleasant odor and is commonly used as a fragrance ingredient in personal care products and household items. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, further expanding its utility in pharmaceutical research.

In terms of physical properties, 2,6-Diethylcyclohexanone exists as a colorless to pale yellow liquid at room temperature. It has a boiling point of around 170°C and is sparingly soluble in water but readily soluble in organic solvents such as ethanol and diethyl ether. These properties make it suitable for use in various chemical reactions where solubility and volatility are critical factors.

The synthesis of 2,6-Diethylcyclohexanone typically involves the oxidation of cyclohexanol derivatives or through ketonization reactions using appropriate starting materials. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of transition metal catalysts has been reported to enhance reaction yields while reducing energy consumption.

In the fragrance industry, 2,6-Diethylcyclohexanone is valued for its floral and woody notes. It is often used in perfumes, soaps, and candles to create appealing scents. Additionally, it serves as a key ingredient in flavoring agents for food and beverages, contributing to the development of complex taste profiles.

Beyond its traditional applications, 2,6-Diethylcyclohexanone has gained attention in materials science due to its ability to act as a building block for advanced polymers. Researchers have explored its use in synthesizing biodegradable plastics and high-performance adhesives. These innovations underscore its role as a multipurpose chemical with expanding industrial relevance.

In conclusion, 2,6-Diethylcyclohexanone (CAS No: 16519-68-9) stands out as an essential compound with diverse applications across multiple sectors. Its unique chemical properties and versatility make it a valuable asset in both industrial and academic settings. As ongoing research continues to uncover new potential uses, this compound is poised to play an even more significant role in shaping future innovations.